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Compound of Interest

Compound Name: 2-Hydroxynonanoic acid

CAS No.: 70215-04-2

Cat. No.: B1233570

Get Quote

2-Hydroxynonanoic acid, also known as 2-hydroxypelargonic acid, is a medium-chain alpha-

hydroxy fatty acid.[1] As a member of the hydroxy fatty acid family, it holds significant interest

for researchers in biochemistry, metabolic studies, and drug discovery. Its structure, featuring a

hydroxyl group on the alpha-carbon adjacent to the carboxylic acid, imparts unique chemical

properties and biological relevance. This guide provides a comprehensive technical overview of

2-hydroxynonanoic acid, from its fundamental chemical properties to its synthesis, analysis,

and potential applications, designed for professionals in the scientific and pharmaceutical

fields.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's properties are foundational to its

application in research and development. 2-Hydroxynonanoic acid is a nine-carbon fatty acid

with a hydroxyl substituent at the second carbon position.[1]
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Identifier Value Source

CAS Number 70215-04-2 PubChem[1]

IUPAC Name 2-hydroxynonanoic acid PubChem[1]

Molecular Formula C9H18O3 PubChem[1]

Synonyms
2-hydroxy pelargonic acid,

alpha-hydroxynonanoic acid
PubChem[1]

Physicochemical Data

Property Value Source

Molecular Weight 174.24 g/mol PubChem[1]

Physical State Solid
Inferred from similar

compounds[2]

Chirality
Exists as (R) and (S)

enantiomers
PubChem[3]

Synthesis of 2-Hydroxynonanoic Acid: A
Methodological Approach
The synthesis of alpha-hydroxy acids can be achieved through various organic chemistry

routes. A common and effective method is the alpha-bromination of a carboxylic acid followed

by nucleophilic substitution with a hydroxide source. This approach is favored for its reliability

and the availability of starting materials.

Synthetic Workflow Overview
The following diagram outlines a typical two-step synthesis of 2-hydroxynonanoic acid from

nonanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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